Cas no 865183-10-4 (N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide is a synthetic organic compound featuring a benzothiazole core fused with a thiophene carboxamide moiety. Its structure incorporates a methoxy group and a propargyl substituent, which may enhance reactivity and binding affinity in medicinal or materials chemistry applications. The compound's conjugated system and heterocyclic framework suggest potential utility in pharmaceutical research, particularly as a scaffold for kinase inhibitors or other biologically active agents. Its well-defined stereochemistry and functional groups offer opportunities for further derivatization, making it a versatile intermediate in synthetic chemistry. The compound's purity and stability under standard conditions ensure reliable performance in experimental settings.
N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide structure
865183-10-4 structure
Product Name:N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
CAS No:865183-10-4
MF:C16H12N2O2S2
MW:328.408680915833
CID:6444392
Update Time:2025-09-24

N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
    • (Z)-N-(6-methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
    • 2-Thiophenecarboxamide, N-[6-methoxy-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-
    • Inchi: 1S/C16H12N2O2S2/c1-3-8-18-12-7-6-11(20-2)10-14(12)22-16(18)17-15(19)13-5-4-9-21-13/h1,4-7,9-10H,8H2,2H3
    • InChI Key: WZBFBJMMDAERQS-UHFFFAOYSA-N
    • SMILES: C1(C(N=C2N(CC#C)C3=CC=C(OC)C=C3S2)=O)SC=CC=1

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N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Related Literature

Additional information on N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

Introduction to N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 865183-10-4)

N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 865183-10-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a benzothiazole core, a thiophene moiety, and an amide functional group. The presence of these elements not only contributes to the compound's complex chemical profile but also suggests potential biological activities. Specifically, the benzothiazole ring is known for its role in various pharmacological applications, while the thiophene component adds another layer of biological relevance.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The compound N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide represents a significant advancement in this area. Its molecular architecture suggests potential applications in the treatment of various diseases, including those associated with inflammation, cancer, and neurological disorders.

The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of the benzothiazole core, the introduction of the thiophene moiety, and the final installation of the amide group. Each step must be meticulously designed to optimize the overall synthetic route and minimize side reactions.

The biological activity of N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide has been extensively studied in recent research. Preliminary experiments have shown that this compound exhibits promising inhibitory effects on certain enzymes and receptors implicated in various pathological conditions. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. The benzothiazole core is known to interact with various biological targets involved in cancer cell proliferation and survival. By binding to these targets, N-(Z)-6-methoxy- <

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